Cas no 648895-50-5 (2-Hexanone, 1-[bis(phenylmethyl)amino]-4-methyl-1-phenyl-)

• Product Name: 2-Hexanone, 1-[bis(phenylmethyl)amino]-4-methyl-1-phenyl-
• CAS No: 648895-50-5
• MF: C₂₇H₃₁NO
• MW: 385.541147470474
• CID: 413295
• PubChem ID: 71378157
• Update Time: 2025-04-19

2-Hexanone, 1-[bis(phenylmethyl)amino]-4-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone, 1-[bis(phenylmethyl)amino]-4-methyl-1-phenyl-
• 1-(dibenzylamino)-4-methyl-1-phenylhexan-2-one
• DTXSID50800779
• 648895-50-5

• Inchi： 1S/C27H31NO/c1-3-22(2)19-26(29)27(25-17-11-6-12-18-25)28(20-23-13-7-4-8-14-23)21-24-15-9-5-10-16-24/h4-18,22,27H,3,19-21H2,1-2H3
• InChI Key： SKXAATWZZXERFA-UHFFFAOYSA-N
• SMILES： O=C(CC(C)CC)C(C1C=CC=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 385.24073
• Monoisotopic Mass: 385.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31